Cas no 1258002-28-6 ((5-Chloro-1H-pyrazol-3-yl)methanol)

• Product Name: (5-Chloro-1H-pyrazol-3-yl)methanol
• CAS No: 1258002-28-6
• MF: C₄H₅ClN₂O
• MW: 132.54829955101
• CID: 6411332
• PubChem ID: 34180325
• Update Time: 2025-05-26

(5-Chloro-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-1H-pyrazol-3-yl)methanol
• 1258002-28-6
• (3-chloro-1H-pyrazol-5-yl)methanol
• CS-0378750
• AKOS006331458
• EN300-7438132

• Inchi： 1S/C4H5ClN2O/c5-4-1-3(2-8)6-7-4/h1,8H,2H2,(H,6,7)
• InChI Key： JGRALTSGNVBWLM-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)NN=1)O

Computed Properties

• Exact Mass: 132.0090405g/mol
• Monoisotopic Mass: 132.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.9Ų

Additional information on (5-Chloro-1H-pyrazol-3-yl)methanol

Comprehensive Overview of (5-Chloro-1H-pyrazol-3-yl)methanol (CAS No. 1258002-28-6): Properties, Applications, and Industry Insights

The chemical compound (5-Chloro-1H-pyrazol-3-yl)methanol (CAS No. 1258002-28-6) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic derivative, characterized by its pyrazole ring and hydroxymethyl functional group, serves as a critical intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 5-chloro-1H-pyrazol-3-yl methanol", "CAS 1258002-28-6 applications", and "pyrazole derivatives in drug discovery", reflecting its growing relevance.

From a structural perspective, (5-Chloro-1H-pyrazol-3-yl)methanol combines a chlorinated pyrazole core with a polar alcohol moiety, enhancing its reactivity and solubility. This unique combination makes it invaluable for constructing complex molecules, particularly in the development of small-molecule inhibitors and biologically active compounds. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology research, where precision-targeted therapies dominate clinical pipelines.

The compound’s synthetic utility extends to agrochemical innovations, addressing global demands for sustainable crop protection. As environmental regulations tighten, searches for "eco-friendly pyrazole-based herbicides" and "chloropyrazole methanol derivatives" have surged. (5-Chloro-1H-pyrazol-3-yl)methanol offers a scaffold for designing next-generation pesticides with reduced ecological impact, aligning with the green chemistry movement.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1258002-28-6, ensuring purity and consistency in industrial batches. Quality control remains a priority, as evidenced by frequent queries like "HPLC methods for pyrazole methanol analysis" and "CAS 1258002-28-6 spectral data". These methodologies support compliance with stringent pharmaceutical and agricultural standards.

In material science, the compound’s ability to coordinate with metals has sparked interest in catalysis and polymer stabilization. Its integration into metal-organic frameworks (MOFs) and ligand designs exemplifies its cross-disciplinary potential. Searches for "pyrazole ligands in catalysis" and "chloropyrazole methanol MOFs" underscore this trend, linking fundamental research to industrial scalability.

Regulatory and safety profiles of (5-Chloro-1H-pyrazol-3-yl)methanol are frequently updated in databases like REACH and PubChem. Professionals often seek "CAS 1258002-28-6 SDS" and "pyrazole methanol safety guidelines", emphasizing the need for transparent handling protocols. While not classified as hazardous under current guidelines, proper storage and disposal practices are recommended to maintain workplace safety.

The future of 1258002-28-6 lies in its adaptability to emerging technologies. With AI-driven drug discovery accelerating, computational models increasingly predict pyrazole derivatives as high-value candidates. Concurrently, the rise of bio-based solvents and circular economy principles may reshape its production processes, reducing reliance on traditional petrochemical routes.

In summary, (5-Chloro-1H-pyrazol-3-yl)methanol (CAS No. 1258002-28-6) exemplifies the synergy between molecular innovation and industrial demand. Its applications span life sciences, agriculture, and advanced materials, driven by evolving research and sustainability goals. As interest in heterocyclic chemistry and functional intermediates grows, this compound will remain a cornerstone of modern synthetic strategies.